Cas no 885952-14-7 (2-Bromo-3,5-diiodopyridine)

• Product Name: 2-Bromo-3,5-diiodopyridine
• CAS No: 885952-14-7
• MF: C₅H₂BrI₂N
• MW: 409.789024829865
• MDL: MFCD06798228
• CID: 93141
• PubChem ID: 42553082
• Update Time: 2024-12-09

2-Bromo-3,5-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,5-diiodopyridine
• 2-Bromo-3,5-diiodopyridine (ACI)
• AC-27483
• DTXSID00654789
• AKOS016003475
• C5H2BrI2N
• AS-58924
• 885952-14-7

• MDL： MFCD06798228
• Inchi： 1S/C5H2BrI2N/c6-5-4(8)1-3(7)2-9-5/h1-2H
• InChI Key： SCQXRSNMDARXSB-UHFFFAOYSA-N
• SMILES： BrC1C(I)=CC(I)=CN=1

Computed Properties

• Exact Mass: 408.74600
• Monoisotopic Mass: 408.74601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Color/Form: White to cream powder
• Density: 2.865
• PSA: 12.89000
• LogP: 3.05330
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water